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Compound of Interest

Compound Name: Tetrakis(dimethylsiloxy)silane

Cat. No.: B1631252

In-Depth Technical Guide:
Tetrakis(dimethylsiloxy)silane

This technical guide provides a comprehensive overview of the core physicochemical
properties of Tetrakis(dimethylsiloxy)silane, tailored for researchers, scientists, and
professionals in drug development and materials science. This document summarizes key
molecular data and outlines its application as a crosslinking agent.

Core Molecular Data

Tetrakis(dimethylsiloxy)silane is a versatile organosilicon compound. There is some
discrepancy in the literature and commercial sources regarding its precise molecular formula
and weight, which likely stems from the distinction between the fully methylated compound and
the hydride version. The two commonly cited structures are presented below. The name
"Tetrakis(dimethylsiloxy)silane" most accurately describes the structure without Si-H bonds.
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Parameter Value (Structure 1) Value (Structure 2)
IUPAC Name Tetrakis(dimethylsiloxy)silane Tetrakis(dimethylsilyloxy)silane
3,3-

Tetrakis(dimethylsilyl) o )
Synonyms . Bis(dimethylsilyloxy)-1,1,5,5-
Orthosilicate o
tetramethyltrisiloxane

Molecular Formula CsH2404Sis[1][2] CsH2s04Sis[3][4][5][6]
Molecular Weight 324.70 g/mol [1][2] 328.73 g/mol [3][5]
CAS Number 17082-47-2[1][2][3][4][5][6] 17082-47-2[3][4][5][6]

The structure corresponding to CsH2s04Sis contains Si-H bonds, which makes the compound
suitable for use as a mild and selective reducing agent in organic synthesis.[3] The CsH240a4Sis
structure is a fully oxidized silicate core.

Applications in Material Science: Crosslinking
Agent

Tetrakis(dimethylsiloxy)silane and similar silane compounds are primarily utilized as
crosslinking agents, particularly for silicone polymers (e.g., vinyl-functional silicones) and other
polymers like polyethylene.[7] This process significantly enhances the material's thermal
stability, mechanical strength, and chemical resistance.

General Experimental Protocol: Silane Crosslinking of
Polymers

While specific protocols vary depending on the polymer and desired properties, the general
methodology for silane crosslinking involves a two-step process: grafting and moisture curing.

o Grafting: A vinyl-functional silane is grafted onto the polymer backbone. This is typically
achieved in an extruder in the presence of a small amount of peroxide initiator. The polymer,
silane, and peroxide are melt-blended, causing the silane to covalently bond to the polymer
chains. The resulting grafted polymer is still a thermoplastic and can be molded or shaped.
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e Moisture Curing (Crosslinking): The grafted polymer is then exposed to moisture (e.g., in a
water bath, steam chamber, or ambient humidity). A catalyst, often a tin compound, is
required to accelerate the reaction. The moisture hydrolyzes the alkoxy or siloxy groups on
the silane to form reactive silanol groups (-Si-OH). These silanol groups then condense with
each other to form stable siloxane bridges (-Si-O-Si-) between the polymer chains, creating a

three-dimensional crosslinked network.

This crosslinking imparts thermoset properties to the material, improving its performance at

elevated temperatures.

Visualized Workflow: Polymer Crosslinking

The following diagram illustrates the logical workflow of using a silane, such as
Tetrakis(dimethylsiloxy)silane, as a crosslinking agent for polymers.
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Caption: General workflow for silane crosslinking of polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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